Cas no 1021091-51-9 (2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 1021091-51-9
• MF: C₁₃H₁₆N₆O₂S₂
• MW: 352.435138702393
• CID: 6130101
• PubChem ID: 42139027
• Update Time: 2025-07-01

2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024500847
• 1021091-51-9
• F5225-0133
• 2-((6-acetamidopyridazin-3-yl)thio)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-(6-acetamidopyridazin-3-yl)sulfanyl-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C13H16N6O2S2/c1-3-4-12-18-19-13(23-12)15-10(21)7-22-11-6-5-9(16-17-11)14-8(2)20/h5-6H,3-4,7H2,1-2H3,(H,14,16,20)(H,15,19,21)
• InChI Key： CFYPSDYTEDARQH-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCC)NC(CSC1=CC=C(N=N1)NC(C)=O)=O

Computed Properties

• Exact Mass: 352.07761612g/mol
• Monoisotopic Mass: 352.07761612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide

2-[(6-Acetamidopyridazin-3-yl)sulfanyl]-N-(5-Propyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 1021091-51-9): A Comprehensive Overview

2-[(6-Acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide, also known by its CAS number 1021091-51-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, particularly in the areas of anti-inflammatory and anti-cancer therapies. The unique structural features of this compound, including its acetamido and thiadiazole moieties, contribute to its potential therapeutic applications.

The chemical structure of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide is characterized by a central acetamide group linked to a pyridazine ring through a sulfur atom. The pyridazine ring is further substituted with an acetamide group at the 6-position. Additionally, the thiadiazole ring is substituted with a propyl group at the 5-position. These structural elements collectively impart specific physicochemical properties and biological activities to the compound.

Recent studies have highlighted the potential of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide in various therapeutic contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory effects. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide has also shown promise in cancer research. Studies conducted on various cancer cell lines have revealed that this compound exhibits significant cytotoxicity against both solid and hematological malignancies. Mechanistically, it has been found to induce apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. Furthermore, it has been shown to inhibit cell proliferation by interfering with cell cycle progression at the G0/G1 phase.

The pharmacokinetic profile of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide has been extensively studied to evaluate its suitability for clinical development. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in animal models. Additionally, it exhibits low toxicity and good tolerability at therapeutic doses. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have not reported any significant adverse effects associated with 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide. However, as with any new therapeutic agent, comprehensive safety assessments are essential before advancing to human trials. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

The potential applications of 2-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide extend beyond its primary therapeutic uses. For example, its unique chemical structure makes it an excellent candidate for use as a lead compound in drug discovery programs aimed at developing novel anti-inflammatory and anti-cancer agents. Additionally, its ability to modulate specific signaling pathways may provide insights into the underlying mechanisms of these diseases and aid in the development of more targeted therapies.

In conclusion, 2-[(6-acetamidopyridazin--3--yl)-sulfanyl]-N--(5--propyl--1,-3,-4--thiadiazol--2--y)acetamide (CAS No. 1021091-51-9)) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its use in various medical contexts. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative treatments for inflammatory diseases and cancer.